molecular formula C16H13ClFN5O3S3 B530415 5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide

5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide

Cat. No.: B530415
M. Wt: 473.9404
InChI Key: STMZDQVBLSURLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IDR-0081053 is a novel bactericidal agent against m. tuberculosis under acidic conditions, being effective at sterilizing cultures in a concentration-dependent fashion at the highest concentrations

Scientific Research Applications

Antimicrobial and Antifungal Properties

A study by Sych et al. (2019) explored the synthesis of heterocyclic compounds, including derivatives similar to the specified compound, demonstrating their antimicrobial and antifungal activities. These compounds were found to be sensitive to both Gram-positive and Gram-negative bacteria and exhibited antifungal activity against Candida albicans.

Potential in Cancer Treatment

Research on carbonic anhydrase inhibitors by Ilies et al. (2003) identified compounds, including those with structural similarities to the specified compound, as potential antitumor agents. The study found that these compounds could effectively inhibit tumor-associated isozyme IX of carbonic anhydrase.

Application in Ophthalmology

A study by Barboiu et al. (1999) synthesized derivatives related to the specified compound, showing efficacy in lowering intraocular pressure in glaucoma treatment. These compounds, as carbonic anhydrase inhibitors, played a significant role in aqueous humor secretion in the eye.

Antiviral Activity

Chen et al. (2010) discovered that derivatives of thiadiazole sulfonamides, closely related to the specified compound, possess antiviral activity, specifically against tobacco mosaic virus (Chen et al., 2010).

Antiproliferative Effects in Cancer Research

Research by Mert et al. (2014) synthesized pyrazole-sulfonamide derivatives, structurally related to the specified compound, showing promising antiproliferative activities against various cancer cell lines.

Properties

Molecular Formula

C16H13ClFN5O3S3

Molecular Weight

473.9404

IUPAC Name

5-chloro-2-ethylsulfonyl-N-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]pyrimidine-4-carboxamide

InChI

InChI=1S/C16H13ClFN5O3S3/c1-2-29(25,26)15-19-7-11(17)12(20-15)13(24)21-14-22-23-16(28-14)27-8-9-3-5-10(18)6-4-9/h3-7H,2,8H2,1H3,(H,21,22,24)

InChI Key

STMZDQVBLSURLA-UHFFFAOYSA-N

SMILES

O=C(C1=NC(S(=O)(CC)=O)=NC=C1Cl)NC2=NN=C(SCC3=CC=C(F)C=C3)S2

Canonical SMILES

CCS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)F)Cl

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

IDR-0081053;  IDR 0081053;  IDR0081053

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide
Reactant of Route 2
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide
Reactant of Route 3
Reactant of Route 3
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide
Reactant of Route 4
Reactant of Route 4
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide
Reactant of Route 5
Reactant of Route 5
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide
Reactant of Route 6
Reactant of Route 6
5-chloro-2-(ethylsulfonyl)-N-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrimidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.